Bis-PEG9-acid
Bis-PEG9-acid
Bis-PEG9-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond.
Brand Name:
Vulcanchem
CAS No.:
1268488-70-5
VCID:
VC0521472
InChI:
InChI=1S/C22H42O13/c23-21(24)1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-20-18-34-16-14-32-12-10-30-8-6-28-4-2-22(25)26/h1-20H2,(H,23,24)(H,25,26)
SMILES:
C(COCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)C(=O)O
Molecular Formula:
C22H42O13
Molecular Weight:
514.57
Bis-PEG9-acid
CAS No.: 1268488-70-5
Cat. No.: VC0521472
Molecular Formula: C22H42O13
Molecular Weight: 514.57
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Bis-PEG9-acid is a PEG derivative containing two terminal carboxylic acid groups. The terminal carboxylic acids can be reacted with primary amine groups in the presence of activators (e.g. EDC, or DCC) to form a stable amide bond. |
|---|---|
| CAS No. | 1268488-70-5 |
| Molecular Formula | C22H42O13 |
| Molecular Weight | 514.57 |
| IUPAC Name | 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-carboxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid |
| Standard InChI | InChI=1S/C22H42O13/c23-21(24)1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-20-18-34-16-14-32-12-10-30-8-6-28-4-2-22(25)26/h1-20H2,(H,23,24)(H,25,26) |
| Standard InChI Key | MZPXCHJGEDEJHQ-UHFFFAOYSA-N |
| SMILES | C(COCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)C(=O)O |
| Appearance | Solid powder |
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